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Compound of Interest

Compound Name: Sinapinic acid

Cat. No.: B192393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for sinapinic acid. The information is compiled from various safety data sheets (SDS) to
ensure a comprehensive understanding for professionals in research and drug development.

Hazard Identification and Classification

Sinapinic acid is classified as a hazardous substance. The primary hazards associated with
sinapinic acid are:

o Skin Irritation: Causes skin irritation upon contact.[1][2][3][4]
e Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4]
o Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[1][2][3]

Quantitative Safety Data

Quantitative data on the toxicity of sinapinic acid is limited. Most safety data sheets indicate
that specific values for acute toxicity, such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%), are not available.[5] Similarly, specific occupational exposure limits have
not been widely established. However, some data for general particulates is available.
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Data Point Value Reference

Acute Oral Toxicity (LD50) No data available [5]

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity ]
No data available

(LC50)

OSHA PEL No data available [1]
NIOSH REL No data available [1]
ACGIH TLV No data available [1]

Oregon PEL (Particulates Not
Otherwise Regulated - 5 mg/m3 [6]

Respirable Fraction)

Oregon PEL (Particulates Not
Otherwise Regulated - Total 10 mg/m3 [6]
Dust)

Experimental Protocols: Emergency and Handling
Procedures

The following sections detail the recommended procedures for handling sinapinic acid,
responding to exposure, and managing spills.

3.1 First-Aid Measures

In the event of exposure to sinapinic acid, the following first-aid measures should be taken
immediately:

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Wash the affected area with soap and water.
Seek medical attention if irritation persists.[1]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

3.2 Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
sinapinic acid:

» Handling: Avoid contact with skin, eyes, and clothing.[1] Avoid breathing dust or fumes.[1]
Use only in a well-ventilated area.[1] Wear appropriate personal protective equipment (PPE).
[1] Minimize dust generation and accumulation.[1] Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container.[1] Keep in a cool, dry, and well-ventilated area
away from incompatible substances and sources of ignition.[1]

3.3 Fire-Fighting Measures
In the event of a fire involving sinapinic acid:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[1]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

3.4 Accidental Release Measures
For spills of sinapinic acid, the following procedures should be followed:

o Personal Precautions: Wear appropriate personal protective equipment to prevent contact
with skin and eyes and to avoid inhaling dust.[1]
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e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[1]

e Containment and Cleanup: For small spills, carefully sweep or vacuum up the material and
place it into a suitable, labeled container for disposal.[1] Avoid generating dust. For large
spills, dike the area to contain the spill and follow the same cleanup procedure.

Visualized Workflows and Protocols

The following diagrams illustrate key safety and handling workflows for sinapinic acid.
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Caption: Workflow for handling a sinapinic acid spill.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b192393?utm_src=pdf-body-img
https://www.benchchem.com/product/b192393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

—/—/
v Core Protection v Face & Eye Protection Respirat&ry Protection
\
Wear a Lab Coat or Wear Chemical Resistant Gloves N A Work in a Well-Ventilated Area
Chemical Resistant Apron (e.g., Nitrile) e kiisyy Caggles Wil Skl Sl or Fume Hood
T T
|
1
If needed If vlkmilation is inadequate
Use a Face Shield for Use a NIOSH-approved Respirator
Large Quantities or Splash Risk if Dust/Aerosols are Generated

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b192393#sinapinic-acid-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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